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Compound of Interest

Compound Name: 1-(Bromomethyl)-4-propylbenzene

CAS No.: 91062-39-4

Cat. No.: B1290076

Get Quote

Chemical Identity & Relevance
IUPAC Name: 1-(Bromomethyl)-4-propylbenzene[1][3][4][5]

Common Name: 4-Propylbenzyl bromide;

-Bromo-4-propyltoluene[1][2][3]

CAS Number: 91062-39-4 (Note: Often confused with ring-brominated isomer 588-93-2;

ensure specificity for benzylic bromide).[1][3]

Molecular Formula:

[2][3]

Molecular Weight: 213.12 g/mol [1][2]

Role in Drug Development: A critical alkylating agent used to introduce the 4-propylbenzyl

motif into pharmacophores.[1][2][3] The high reactivity of the benzylic bromide makes it an

ideal electrophile for
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coupling with amines, thiols, and enolates.

Synthesis & Preparation Protocol
To ensure the spectroscopic data corresponds to a high-purity analyte, the compound is

typically synthesized via Wohl-Ziegler bromination.[1][2][3] This radical substitution is preferred

over direct bromination to avoid ring substitution.[1][2][3]

Reaction Pathway
The synthesis utilizes N-bromosuccinimide (NBS) and a radical initiator (AIBN or Benzoyl

Peroxide) in carbon tetrachloride or trifluorotoluene.[1][2][3]

4-Propyltoluene
(Precursor)

NBS, AIBN
Reflux, CCl4

Benzylic Radical
Intermediate

 Initiation

1-(Bromomethyl)-4-propylbenzene
(Target) Propagation

Succinimide
(Precipitate)

Click to download full resolution via product page

Figure 1: Radical bromination pathway for the selective synthesis of 1-(Bromomethyl)-4-
propylbenzene.

Critical Protocol Steps
Stoichiometry: Use 1.05 eq of NBS to 1.0 eq of 4-propyltoluene. Excess NBS leads to gem-

dibromides.[1][2][3]

Initiation: Degas solvent thoroughly.[1][2][3] Add AIBN (0.05 eq) at reflux temperature (

for

).

Purification: The product is a lachrymator.[1][2][3] Filter off succinimide while hot.[1][2][3]

Remove solvent in vacuo.[1][2][3][6] Purify via vacuum distillation (bp ~110°C @ 10 mmHg)

to remove unreacted starting material.
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Spectroscopic Data
The following data represents the standard spectral signature for pure 1-(Bromomethyl)-4-
propylbenzene.

A. Nuclear Magnetic Resonance (

&

NMR)
Solvent:

; Reference: TMS (

0.00 ppm).[1][2][3]
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Nucleus
Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

7.32
Doublet (

Hz)
2H

Ar-H (ortho to

)

Deshielded

by Br

proximity.[1]

[2][3]

7.16
Doublet (

Hz)
2H

Ar-H (meta to

)

Typical

aromatic

range.[1][2][3]

4.49 Singlet 2H
Ar-CH

-Br

Diagnostic

Peak. Sharp

singlet

characteristic

of benzylic

bromides.[1]

[2][3]

2.58
Triplet (

Hz)
2H

Ar-CH

-Et

Benzylic

protons of

propyl chain.

[1][2][3]

1.63 Multiplet 2H
-CH

-Me

Methylene

bridge.[1][2]

[3]

0.94
Triplet (

Hz)
3H -CH

Terminal

methyl group.

[1][2][3]

33.8 Singlet
Ar-CH

-Br

Upfield shift

relative to Cl

analogs due

to heavy

atom effect.

[1][2][3]
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143.2 Singlet Ar-C-Pr

Ipso carbon

(propyl side).

[1][2][3]

135.1 Singlet
Ar-C-CH

Br

Ipso carbon

(bromide

side).[1][2][3]

Expert Insight: The singlet at 4.49 ppm is the primary quality attribute.[1][2][3] If this peak

appears as a quartet or doublet, it indicates incomplete bromination (presence of starting

material methyl at 2.3 ppm) or over-bromination (gem-dibromide methine at ~6.6 ppm).[1][2][3]

B. Infrared Spectroscopy (FT-IR)
Method: Neat liquid film (NaCl plates).[1][2][3]

Wavenumber (

)
Vibration Mode Intensity Interpretation

3025 stretch Weak Aromatic ring protons.

2960, 2930 stretch Medium
Propyl alkyl chain.[1]

[2][3]

1610, 1510 stretch Medium

Aromatic ring

breathing modes.[1][2]

[3]

1205 wag Medium
Benzylic methylene

wagging.

605 stretch Strong

Diagnostic. Carbon-

Bromine bond stretch.

[1][2][3]

C. Mass Spectrometry (GC-MS)
Ionization: Electron Impact (EI, 70 eV).
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Molecular Ion (

): Peaks at m/z 212 and 214 in a 1:1 ratio.[1][2][3]

Reasoning: Natural abundance of

(50.7%) and

(49.3%) creates this distinct doublet pattern, confirming the presence of one bromine
atom.[2][3]

Base Peak (

):m/z 133.[1][2][3]

Mechanism:[1][7][8][9][10] Heterolytic cleavage of the C-Br bond generates the stable 4-

propyltropylium ion.[1][2][3] This is the dominant fragmentation pathway for benzylic

halides.[1][2][3]

Fragment:m/z 105 (loss of

from propyl chain of the tropylium ion).[2][3]

Quality Control & Impurity Profiling
In a drug development context, three specific impurities must be monitored.
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Crude Reaction Mixture

1H NMR Analysis

Check: Methyl Singlet
@ 2.32 ppm

Check: Methine Singlet
@ ~6.6 ppm

Check: Aromatic Pattern
(Loss of Symmetry)

Impurity A:
4-Propyltoluene

(Starting Material)

Impurity B:
alpha,alpha-Dibromo

(Over-reaction)

Impurity C:
Ring Brominated

(Isomer)

Detected Detected Detected

Click to download full resolution via product page

Figure 2: NMR-based impurity profiling logic for benzylic bromides.

Starting Material (4-Propyltoluene): Look for the methyl singlet at 2.32 ppm.[1][2][3]

Hydrolysis Product (Alcohol): If stored improperly, moisture converts the bromide to the

alcohol (

), appearing as a singlet at 4.65 ppm (shift varies with concentration).[1][2][3]

Dibromide: Over-bromination leads to

, visible as a downfield methine singlet around 6.6 ppm.[1][2][3]

Safety & Handling
Lachrymator: Benzylic bromides are potent tear agents.[1][2][3] All operations must be

performed in a functioning fume hood.[1][2][3]

Storage: Store at
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under inert atmosphere (

or Ar). Add copper wire or silver foil to stabilize against HBr formation.[1][2][3]

Quenching: Quench spills with aqueous sodium bisulfite (

) to neutralize active bromine species before disposal.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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